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Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexanol

CAS No.: 116-02-9

Cat. No.: B090689 Get Quote

Executive Summary
3,3,5-Trimethylcyclohexanol (TMCH) is a critical secondary alcohol intermediate used in the

synthesis of vasodilators (e.g., Cyclandelate), UV filters (e.g., Homosalate), and

flavor/fragrance compounds.[1][2] While chemically stable, TMCH presents a unique storage

challenge due to its low melting point (30–37°C).

This physical characteristic creates a "Phase Risk Zone" near ambient laboratory

temperatures. Improper storage resulting in thermal cycling (repeated melting and solidification)

can lead to isomer segregation, moisture entrapment, and physical caking. This protocol

defines the Phase-State Control Strategy to ensure the integrity of TMCH for analytical and

synthetic applications.

Physicochemical Profile & Storage Criticality
The storage strategy is dictated by the compound's proximity to phase change at room

temperature.
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Property Value Storage Implication

CAS Number 116-02-9
Verification required; often

supplied as isomer mix.[3]

Melting Point 30 – 37°C

CRITICAL: Material may exist

as a slush or supercooled

liquid in warm labs.

Boiling Point 193 – 198°C

Low volatility risk at ambient

temp, but headspace

accumulates vapors.

Flash Point ~74 – 81°C
Combustible. Store away from

heat sources.

Isomerism cis / trans mixture

Thermal cycling can alter local

homogeneity of the isomer

ratio in the container.

Reactivity Secondary Alcohol

Incompatible with strong

oxidizers, acid chlorides, and

anhydrides.

Hygroscopicity Low to Moderate
Moisture uptake is accelerated

during phase transitions.

Storage Protocol: The Phase-State Control System
To maintain chemical purity and physical homogeneity, TMCH must be stored in a manner that

forces a definitive physical state—preferably solid.

Primary Storage Conditions (Long-Term)
Temperature:2°C to 8°C (Refrigerated).

Rationale: Storing significantly below the melting point (37°C) ensures the material

remains a hard, crystalline solid. This prevents "sweating" and reduces the rate of

oxidative degradation.
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Atmosphere: Inert Gas Overlay (Nitrogen or Argon).

Rationale: While TMCH is not highly air-sensitive, the headspace of secondary alcohols

can oxidize over extended periods to form ketones (3,3,5-trimethylcyclohexanone).

Backfilling with nitrogen is required for GMP/GLP standards.

Container: Amber glass or HDPE with Teflon-lined caps.

Rationale: Protects from incidental UV exposure (though UV sensitivity is low) and

ensures chemical resistance.

Active Use Storage (Short-Term)
Temperature: Controlled Room Temperature (< 25°C).

Constraint: The lab temperature must never exceed 25°C. If the lab fluctuates above this,

revert to refrigeration.

Location: Flammables cabinet or cool, dark shelf.

The "No-Fly Zone" (Avoidance Protocol)
Avoid 28°C – 35°C: Do not store in areas where temperatures hover near the melting point

(e.g., near equipment exhausts, top shelves).

Risk: In this range, the material enters a semi-solid "slush" phase. This state maximizes

surface area for potential oxidation and makes accurate weighing impossible without full

melting.

Handling & Aliquoting Workflow
Because TMCH is a low-melting solid, handling it as a liquid is often more precise than

chipping away at a waxy solid. The following workflow ensures homogeneity.

Diagram 1: Phase-State Handling Logic
This logic tree dictates how to process the material based on its current physical state to

ensure homogeneity.
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Caption: Logic flow for handling 3,3,5-Trimethylcyclohexanol. Note that semi-solid states

require full melting to restore isomer homogeneity before use.

Protocol: Liquefaction for Dispensing
Inspection: If the material is semi-solid (slushy), do not attempt to scoop. The liquid and solid

phases may have slightly different isomer ratios (cis/trans fractionation).

Melting: Place the sealed container in a water bath or incubator set to 40–45°C.

Caution: Do not exceed 60°C to minimize vapor pressure buildup.

Time: Allow sufficient time for the core to melt completely.

Homogenization: Once fully liquid, gently invert the container 5–10 times to mix the isomers.

Aliquoting: Pipette the warm liquid immediately.

Tip: Pre-warm glass pipettes to prevent the material from solidifying inside the tip.

Re-Storage: Flush the headspace with Nitrogen, seal tightly, and immediately place in 2–8°C

storage to induce rapid, uniform solidification.

Safety & Regulatory Compliance
GHS Classification (Hazards)

Signal Word:WARNING

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H412: Harmful to aquatic life with long-lasting effects.[4]

Regulatory & Security Note
Dual-Use Precursor: Researchers must be aware that 3,3,5-Trimethylcyclohexanol is
chemically related to precursors for V-series nerve agents (specifically VP). While it is a
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common commercial chemical, strict inventory accounting is recommended. Ensure access

is restricted to authorized personnel to satisfy "Know Your Customer" (KYC) and internal

compliance standards.

Emergency Procedures
Skin Contact: Wash with soap and water.[5] Do not use solvent (ethanol) to wash skin, as it

may increase transdermal absorption.

Spill Cleanup: If solid, sweep up. If liquid (melted), absorb with sand/vermiculite. Do not

wash into drains (aquatic toxicity).

Stability & Degradation Indicators
Regularly inspect the material for the following signs of degradation:

Indicator Observation Cause Action

Odor Change
Sharp, pungent,

ketone-like smell

Oxidation to 3,3,5-

trimethylcyclohexanon

e

Test purity by GC.

Purge with N2.

Phase Separation
Liquid layer on solid

surface (at <25°C)

Isomer fractionation or

moisture absorption

Melt completely, mix,

and re-solidify.

Discoloration Yellowing
Contamination or

severe oxidation

Discard if purity

<98%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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